Cas no 175204-54-3 (4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine)

• Product Name: 4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine
• CAS No: 175204-54-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 111900
• PubChem ID: 698866
• Update Time: 2025-10-08

4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-6-methoxy-1,3,5-triazin-2-amine
• 1,3,5-Triazin-2-amine,4-(1,1-dimethylethyl)-6-methoxy-
• 4-TERT-BUTYL-6-METHOXY-1,3,5-TRIAZIN-2-AMINE
• 2-Amino-4-tert-butyl-6-methoxy-1,3,5-triazine
• AC1LF7IF
• CTK4D5617
• HMS559O05
• Maybridge1_006473
• MolPort-002-130-916
• Oprea1_370696
• 2-AMINO-4-(TERT-BUTYL)-6-METHOXY-1,3,5-TRIAZINE
• AKOS005171996
• 1,3,5-Triazin-2-amine, 4-(1,1-dimethylethyl)-6-methoxy-
• Cambridge id 5109371
• SB73529
• 175204-54-3
• DTXSID00351382
• 4-tert-butyl-6-methoxy-[1,3,5]triazin-2-ylamine
• A911725
• 4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine

• MDL： MFCD00052784
• Inchi： 1S/C8H14N4O/c1-8(2,3)5-10-6(9)12-7(11-5)13-4/h1-4H3,(H2,9,10,11,12)
• InChI Key： ZDTIVGJTJOIJIH-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(N)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 182.11692
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.92

4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkoxy-S-triazines

Additional information on 4-tert-Butyl-6-methoxy-1,3,5-triazin-2-amine

4-Tert-butyl-6-methoxy-1,3,5-triazin-2-amine: A Comprehensive Overview

The compound 4-Tert-butyl-6-methoxy-1,3,5-triazin-2-amine, identified by the CAS number 175204-54-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of substituents such as a tert-butyl group and a methoxy group at specific positions on the triazine ring imparts unique chemical and physical properties to this compound.

Recent studies have highlighted the potential of 4-Tert-butyl-6-methoxy-1,3,5-triazin-2-amine in various applications. One of the most promising areas is its use in agricultural chemistry as a herbicide. The compound has been shown to exhibit selective activity against certain weeds without adversely affecting crop plants. This property makes it a valuable addition to integrated pest management strategies.

In addition to its agricultural applications, 4-Tert-butyl-6-methoxy-substituted triazines have been explored for their potential in material science. Research indicates that these compounds can serve as precursors for the synthesis of advanced materials with tailored electronic properties. For instance, they can be used in the development of high-performance polymers and composites.

The synthesis of CAS 175204-54-related compounds has also been optimized in recent years. Scientists have developed efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. These advancements have made large-scale production of this compound more feasible and environmentally friendly.

From a structural standpoint, the tert-butyl group at position 4 and the methoxy group at position 6 play crucial roles in determining the compound's reactivity and stability. The tert-butyl group contributes to steric hindrance, which can influence both physical and chemical properties such as solubility and reaction kinetics. Meanwhile, the methoxy group introduces electron-donating effects that can enhance certain chemical reactions.

Recent research has also focused on understanding the environmental fate of 175204-related compounds. Studies indicate that these compounds degrade under specific environmental conditions, reducing their persistence in ecosystems. This information is critical for assessing their safety and sustainability when used in various industrial and agricultural applications.

In conclusion, 4-Tert-butyl-6-methoxy-1,3,5-triazin-2-amines represent a versatile class of compounds with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses while addressing concerns related to their environmental impact and safety profiles.